Cas no 561013-50-1 (2-Naphthalenecarboxylic acid, 6-propoxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 6-propoxy-
• CAS No: 561013-50-1
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• MDL: MFCD32707123
• CID: 4037566
• PubChem ID: 21920153
• Update Time: 2025-05-21

2-Naphthalenecarboxylic acid, 6-propoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-propoxy-
• 6-Propoxy-2-naphthoic acid
• E95876
• 6-propoxynaphthalene-2-carboxylic acid
• MFCD32707123
• 561013-50-1
• SCHEMBL868230
• CS-0195892

• MDL： MFCD32707123
• Inchi： 1S/C14H14O3/c1-2-7-17-13-6-5-10-8-12(14(15)16)4-3-11(10)9-13/h3-6,8-9H,2,7H2,1H3,(H,15,16)
• InChI Key： FPJJVIAKWJHUMA-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(OCCC)C=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 230.094294304Da
• Monoisotopic Mass: 230.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Naphthalenecarboxylic acid, 6-propoxy-

Comprehensive Analysis of 2-Naphthalenecarboxylic acid, 6-propoxy- (CAS No. 561013-50-1): Properties, Applications, and Industry Insights

2-Naphthalenecarboxylic acid, 6-propoxy- (CAS No. 561013-50-1) is a specialized organic compound belonging to the naphthalene derivative family. Its molecular structure features a propoxy substituent at the 6-position of the naphthalene ring, which significantly influences its chemical reactivity and physical properties. This compound has garnered attention in pharmaceutical, agrochemical, and material science research due to its versatile applications. The 6-propoxy modification enhances solubility in organic solvents, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for naphthalene derivatives like 2-Naphthalenecarboxylic acid, 6-propoxy- has surged, driven by advancements in drug discovery and functional materials. Researchers are particularly interested in its potential as a building block for fluorescent probes and photoactive materials, aligning with the growing focus on sustainable technologies. The compound’s CAS No. 561013-50-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2-Naphthalenecarboxylic acid, 6-propoxy- typically involves the etherification of 6-hydroxy-2-naphthalenecarboxylic acid with propyl bromide or similar reagents. This process highlights the importance of regioselective functionalization, a topic widely discussed in organic chemistry forums. Its melting point, solubility, and stability under various conditions are critical parameters for industrial applications, often queried by quality control specialists.

From an environmental perspective, the biodegradability and eco-toxicity profile of naphthalene-based compounds are hot topics. Regulatory bodies and manufacturers prioritize green chemistry principles to minimize ecological impact. Innovations in catalytic synthesis methods for 561013-50-1 are also gaining traction, addressing both efficiency and sustainability concerns.

In the pharmaceutical sector, 2-Naphthalenecarboxylic acid, 6-propoxy- is explored for its role in designing nonsteroidal anti-inflammatory drugs (NSAIDs) and anticancer agents. Its structural motif is analogous to bioactive molecules, making it a candidate for structure-activity relationship (SAR) studies. Such applications are frequently cited in patent literature, underscoring its commercial potential.

For analytical chemists, the HPLC and GC-MS characterization of CAS No. 561013-50-1 is a common research focus. Method optimization for its detection in complex matrices is crucial for quality assurance. Additionally, computational studies using molecular docking and DFT calculations provide insights into its electronic properties, a trend aligned with the rise of AI-driven drug design.

The global market for naphthalene derivatives is projected to grow, with 2-Naphthalenecarboxylic acid, 6-propoxy- playing a niche but significant role. Suppliers emphasize high-purity grades to meet research and industrial standards, while cost-effective production methods remain a competitive edge. Discussions on scalability and process intensification dominate industry webinars, reflecting practical challenges.

In summary, 2-Naphthalenecarboxylic acid, 6-propoxy- (CAS No. 561013-50-1) exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications, coupled with ongoing research into sustainable synthesis and bioactivity, ensure its continued relevance in scientific and industrial communities.